Cas no 51411-49-5 (1-Amino-2-methylbutan-2-ol)
1-Amino-2-methylbutan-2-ol structure
Product Name:1-Amino-2-methylbutan-2-ol
CAS No:51411-49-5
MF:C5H13NO
MW:103.162821531296
CID:369143
PubChem ID:3016656
Update Time:2025-04-19
1-Amino-2-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Amino-2-methylbutan-2-ol
- 2-Butanol,1-amino-2-methyl-
- AC1MI3F4
- AC1Q2RZL
- AG-F-73912
- CTK4J4180
- EINECS 257-184-2
- MolPort-000-001-176
- SCHEMBL167916
- DTXSID20965728
- 51411-49-5
- 5-amino-t-pentanol
- MFCD09260549
- AKOS008130518
- Z419085064
- SB85179
- BS-12721
- EN300-62847
- NS00056605
- AMY24170
-
- Inchi： 1S/C5H13NO/c1-3-5(2,7)4-6/h7H,3-4,6H2,1-2H3
- InChI Key： LHYVEOGDJNQNEW-UHFFFAOYSA-N
- SMILES： OC(C)(CN)CC
Computed Properties
- Exact Mass: 103.09979
- Monoisotopic Mass: 103.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.918
- Boiling Point: 186.8°C at 760 mmHg
- Flash Point: 66.8°C
- Refractive Index: 1.451
- PSA: 46.25
- LogP: 0.80640
1-Amino-2-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A618013-25mg |
1-amino-2-methylbutan-2-ol |
51411-49-5 | 25mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A618013-50mg |
1-Amino-2-methylbutan-2-ol |
51411-49-5 | 50mg |
$ 775.00 | 2023-04-19 | ||
| TRC | A618013-250mg |
1-amino-2-methylbutan-2-ol |
51411-49-5 | 250mg |
$ 250.00 | 2022-06-08 | ||
| TRC | A618013-10mg |
1-Amino-2-methylbutan-2-ol |
51411-49-5 | 10mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A618013-100mg |
1-Amino-2-methylbutan-2-ol |
51411-49-5 | 100mg |
$ 1378.00 | 2023-04-19 | ||
| Enamine | EN300-62847-0.05g |
1-amino-2-methylbutan-2-ol |
51411-49-5 | 95% | 0.05g |
$93.0 | 2023-05-03 | |
| Enamine | EN300-62847-0.1g |
1-amino-2-methylbutan-2-ol |
51411-49-5 | 95% | 0.1g |
$139.0 | 2023-05-03 | |
| Enamine | EN300-62847-0.25g |
1-amino-2-methylbutan-2-ol |
51411-49-5 | 95% | 0.25g |
$197.0 | 2023-05-03 | |
| Enamine | EN300-62847-0.5g |
1-amino-2-methylbutan-2-ol |
51411-49-5 | 95% | 0.5g |
$311.0 | 2023-05-03 | |
| Enamine | EN300-62847-1.0g |
1-amino-2-methylbutan-2-ol |
51411-49-5 | 95% | 1g |
$399.0 | 2023-05-03 |
1-Amino-2-methylbutan-2-ol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
51411-49-5 (1-Amino-2-methylbutan-2-ol) Related Products
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- 72799-65-6(2-Octanol, 1-amino-2-methyl-)
- 72799-64-5(2-HEPTANOL, 1-AMINO-2-METHYL-)
- 72799-67-8(Cycloundecanol, 1-(aminomethyl)-)
- 26228-67-1(1-(aminomethyl)cyclooctan-1-ol)
- 1214097-96-7(5-Amino-4-methyl-1,4-pentanediol)
- 6969-37-5(1-amino-2-methylpentan-2-ol)
- 37022-22-3(1-(aminomethyl)-4-methylcyclohexan-1-ol)
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